Cas no 2649011-39-0 (3-(1-isocyanatocyclopropyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-isocyanatocyclopropyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2649011-39-0
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6412675
• PubChem ID: 165856520
• Update Time: 2023-12-27

3-(1-isocyanatocyclopropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-1lambda6-thiolane-1,1-dione
• EN300-2006075
• 2649011-39-0

• Inchi： 1S/C8H11NO3S/c10-6-9-8(2-3-8)7-1-4-13(11,12)5-7/h7H,1-5H2
• InChI Key： AECIIRFTODOVLO-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1(CC1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72Ų